Cas no 616884-32-3 (Piperidine, 1-[(6-bromo-2-pyridinyl)sulfonyl]-)

• Product Name: Piperidine, 1-[(6-bromo-2-pyridinyl)sulfonyl]-
• CAS No: 616884-32-3
• MF: C₁₀H₁₃BrN₂O₂S
• MW: 305.191420316696
• CID: 4069878
• PubChem ID: 10957700
• Update Time: 2025-05-23

Piperidine, 1-[(6-bromo-2-pyridinyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[(6-bromo-2-pyridinyl)sulfonyl]-
• 2-bromo-6-(piperidin-1-ylsulfonyl)pyridine
• 2-bromo-6-(1-piperidinylsulfonyl)Pyridine
• 616884-32-3
• E86041
• DB-409315
• SCHEMBL22120899

• Inchi： 1S/C10H13BrN2O2S/c11-9-5-4-6-10(12-9)16(14,15)13-7-2-1-3-8-13/h4-6H,1-3,7-8H2
• InChI Key： RVXXNYLWWDYFHS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=N1)S(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 303.98811Da
• Monoisotopic Mass: 303.98811Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on Piperidine, 1-[(6-bromo-2-pyridinyl)sulfonyl]-

Piperidine, 1-[(6-bromo-2-pyridinyl)sulfonyl]- (CAS No. 616884-32-3): A Key Intermediate in Modern Pharmaceutical Research

Piperidine, 1-[(6-bromo-2-pyridinyl)sulfonyl]-, identified by its CAS number 616884-32-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, combining a piperidine ring with a sulfonyl group linked to a brominated pyridine moiety, make it a versatile building block for drug discovery and development.

The piperidine core is a six-membered heterocyclic amine that is widely prevalent in medicinal chemistry due to its favorable pharmacokinetic properties and ability to mimic biological amine structures. The presence of the sulfonyl group further enhances the compound's reactivity, allowing for diverse functionalization strategies. Specifically, the 1-[(6-bromo-2-pyridinyl)sulfonyl] substituent introduces a bromine atom at the 6-position of the pyridine ring, which is a common handle for further chemical modifications via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, this compound has been extensively studied for its potential applications in the development of novel therapeutic agents. One of the most promising areas of research involves its use in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of the piperidine scaffold and the sulfonyl group provides an ideal platform for designing molecules that can selectively bind to target kinases, modulating their activity and thereby alleviating disease symptoms.

Moreover, the brominated pyridine moiety has been shown to enhance metabolic stability and binding affinity in drug candidates. This feature has made Piperidine, 1-[(6-bromo-2-pyridinyl)sulfonyl]- a valuable asset in medicinal chemistry libraries used by pharmaceutical companies worldwide. Recent studies have demonstrated its utility in generating lead compounds for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to interact with specific amino acid residues in target proteins has been leveraged to develop molecules with improved efficacy and reduced side effects.

The synthesis of Piperidine, 1-[(6-bromo-2-pyridinyl)sulfonyl]- involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a brominated pyridine derivative, followed by sulfonylation using appropriate sulfonylating agents. The introduction of the piperidine ring is then achieved through nucleophilic substitution or other coupling strategies. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for further functionalization.

The compound's reactivity also makes it an excellent candidate for exploring new chemical space through library design and virtual screening techniques. By incorporating Piperidine, 1-[(6-bromo-2-pyridinyl)sulfonyl]- into diverse molecular frameworks, researchers can identify novel scaffolds with enhanced pharmacological properties. This approach has led to several breakthroughs in drug discovery, particularly in identifying candidates with improved binding affinities and selectivity profiles.

In conclusion, Piperidine, 1-[(6-bromo-2-pyridinyl)sulfonyl]- (CAS No. 616884-32-3) represents a significant advancement in pharmaceutical chemistry as a versatile intermediate for drug development. Its unique structural features and reactivity have positioned it as a cornerstone in synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is only expected to grow.